N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-3,4-dimethoxy-N-(m-tolyl)benzamide

• IUPAC Name: 3,4-dimethoxy-N-[(6-methyl-2-oxo-1H-quinolin-3-yl)methyl]-N-(3-methylphenyl)benzamide
• InChI: InChI=1S/C27H26N2O4/c1-17-6-5-7-22(13-17)29(27(31)19-9-11-24(32-3)25(15-19)33-4)16-21-14-20-12-18(2)8-10-23(20)28-26(21)30/h5-15H,16H2,1-4H3,(H,28,30)
• InChI Key: XEEPKCOKJJDTAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N(CC2=CC3=C(C=CC(=C3)C)NC2=O)C(=O)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C27H26N2O4
• Molecular Weight: 442.5 g/mol

Description

N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-3,4-dimethoxy-N-(m-tolyl)benzamide, also known as HMDB, is a chemical compound that has gained significant attention in the field of scientific research. This compound has unique properties that make it a valuable tool for studying various physiological and biochemical processes. In

Mechanism of Action

The mechanism of action of N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-3,4-dimethoxy-N-(m-tolyl)benzamide involves its ability to bind to the active site of PKC, thereby inhibiting its activity. This inhibition leads to a decrease in the phosphorylation of various proteins, which in turn affects various cellular processes. The exact mechanism by which this compound binds to PKC is not fully understood and requires further investigation.
Biochemical and Physiological Effects:
The inhibition of PKC activity by this compound has been linked to various biochemical and physiological effects. For example, this compound has been shown to inhibit the proliferation of cancer cells, suggesting that it may have potential as an anti-cancer agent. Additionally, this compound has been shown to reduce inflammation and oxidative stress, indicating that it may have potential as an anti-inflammatory and antioxidant agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-3,4-dimethoxy-N-(m-tolyl)benzamide in lab experiments is its specificity for PKC inhibition. This specificity allows researchers to study the effects of PKC inhibition without affecting other cellular processes. However, one limitation of using this compound is its low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are many future directions for research on N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-3,4-dimethoxy-N-(m-tolyl)benzamide. For example, further investigation into the mechanism by which this compound binds to PKC is needed to fully understand its inhibitory effects. Additionally, more research is needed to explore the potential therapeutic applications of this compound, such as its use as an anti-cancer, anti-inflammatory, or antioxidant agent. Finally, the development of more efficient synthesis methods for this compound may facilitate its use in future research.

Synthesis Methods

The synthesis of N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-3,4-dimethoxy-N-(m-tolyl)benzamide involves the reaction of 2-hydroxy-6-methylquinoline with 3,4-dimethoxybenzoyl chloride and m-toluidine. The reaction takes place in the presence of a base and a solvent. The resulting product is purified using column chromatography to obtain pure this compound. The synthesis of this compound is a complex process that requires careful attention to detail and expertise in organic chemistry.

Scientific Research Applications

N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-3,4-dimethoxy-N-(m-tolyl)benzamide has been extensively used in scientific research for its ability to inhibit the activity of certain enzymes. Specifically, this compound has been shown to inhibit the activity of protein kinase C (PKC), a family of enzymes that play a critical role in cell signaling and regulation. This inhibition has been linked to various physiological and biochemical effects, making this compound a valuable tool for studying these processes.